Cas no 1803832-55-4 (2-Fluoro-3-methyl-5-nitrobenzotrifluoride)

• Product Name: 2-Fluoro-3-methyl-5-nitrobenzotrifluoride
• CAS No: 1803832-55-4
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 5162327
• Update Time: 2026-03-04

2-Fluoro-3-methyl-5-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methyl-5-nitrobenzotrifluoride

• Inchi： 1S/C8H5F4NO2/c1-4-2-5(13(14)15)3-6(7(4)9)8(10,11)12/h2-3H,1H3
• InChI Key： HGJKYQUGFDBWMU-UHFFFAOYSA-N
• SMILES： C1(C)=CC([N+]([O-])=O)=CC(C(F)(F)F)=C1F

Additional information on 2-Fluoro-3-methyl-5-nitrobenzotrifluoride

2-Fluoro-3-methyl-5-nitrobenzotrifluoride (CAS No. 1803832-55-4)

2-Fluoro-3-methyl-5-nitrobenzotrifluoride, also known by its CAS registry number 1803832-55-4, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with fluorine, methyl, and nitro groups, along with a trifluoromethyl group. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2-fluoro-3-methyl-5-nitrobenzotrifluoride involves a series of carefully controlled reactions, including fluorination, nitration, and trifluoromethylation processes. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and greater purity. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring that the final product meets the stringent requirements of modern chemical industries.

In terms of physical properties, 2-fluoro-3-methyl-5-nitrobenzotrifluoride exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in polar solvents like water. These properties make it suitable for use in various chemical reactions where precise control over solubility and reactivity is essential.

The chemical structure of this compound plays a pivotal role in its reactivity. The presence of electron-withdrawing groups such as the nitro and trifluoromethyl groups significantly influences the electronic environment of the benzene ring. This makes 2-fluoro-3-methyl-5-nitrobenzotrifluoride an excellent candidate for participation in electrophilic aromatic substitution reactions. Recent studies have demonstrated its utility as an intermediate in the synthesis of advanced pharmaceutical compounds and high-performance materials.

In the field of pharmacology, 2-fluoro-3-methyl-5-nitrobenzotrifluoride has shown potential as a precursor for bioactive molecules. Its ability to undergo nucleophilic aromatic substitution under specific conditions has been exploited to develop novel drug candidates with enhanced efficacy and reduced side effects. Additionally, researchers have investigated its role in catalytic processes, where it serves as a ligand or a template for metal complexes.

The application of 2-fluoro-3-methyl-5-nitrobenzotrifluoride extends beyond pharmaceuticals into materials science. Its unique electronic properties make it an attractive component in the development of advanced polymers and organic semiconductors. Recent breakthroughs in nanotechnology have highlighted its potential as a building block for constructing functional nanostructures with tailored electronic characteristics.

In conclusion, 2-fluoro-3-methyl-5-nitrobenzotrifluoride (CAS No. 1803832-55-) stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in both academic and industrial settings. As scientific understanding deepens, this compound is expected to play an even more significant role in driving innovation across the chemical sciences.